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Compound of Interest |

Compound Name: 8-lodoquinolin-3-ol
Cat. No.: B13021776
Get Quote

The 8-Hydroxyquinoline (8-HQ) moiety, a bicyclic aromatic heterocycle composed of a pyridine
ring fused to a phenol, is recognized as a "privileged structure” in drug discovery.[1][2][3] Its
unique physicochemical properties, particularly its planarity, lipophilicity, and profound ability to
chelate metal ions, underpin its diverse range of biological activities.[4][5][6] For decades,
medicinal chemists have leveraged the 8-HQ core to develop potent therapeutic agents
targeting a wide array of diseases, including cancer, microbial infections, and
neurodegenerative disorders.[1][6][7]

The true power of the 8-HQ scaffold lies in its synthetic tractability. The quinoline ring is
amenable to substitution at various positions, allowing for the fine-tuning of its pharmacological
profile. Halogenation, in particular, has emerged as a critical strategy for modulating activity.
Introducing atoms like iodine, chlorine, or bromine can significantly alter the molecule's
lipophilicity, electron distribution, and steric properties, thereby enhancing target binding,
improving metabolic stability, and ultimately, increasing therapeutic efficacy. This guide will
delve into the synthesis, mechanisms, and applications of these vital compounds.

Core Physicochemical & Structural Data
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The foundational properties of the parent 8-Hydroxyquinoline molecule are essential for
understanding its behavior in both chemical and biological systems.

Property Value Source
CAS Number 148-24-3 [4]
Molecular Formula CsH7NO [41[8]
Molar Mass 145.16 g/mol [41[8]
Appearance White to pale yellow crystalline e
powder

Melting Point 72.5-76 °C [4]18]
Boiling Point 267 °C [41[8]
Water Solubility Insoluble (0.56 g/L) [4]

. Freely soluble in ethanol,
Solubility [4]
acetone, chloroform, benzene

pKa ~9.8 (phenolic hydroxyl) [8]

LogP (Octanol/Water) 1.85-1.94 [419]

Synthesis of Halogenated 8-Hydroxyquinoline
Derivatives

The strategic placement of halogens on the 8-HQ ring is paramount for developing functionally
distinct molecules. Synthesis typically involves either building the quinoline ring from
halogenated precursors or, more commonly, direct electrophilic halogenation of the 8-HQ
scaffold.

Foundational Synthesis of the 8-Hydroxyquinoline Core

Classic methods like the Skraup synthesis (reacting aromatic amines with a,3-unsaturated
aldehydes) or the Friedlander synthesis (condensation of o-aminobenzaldehydes with ketones)
are traditionally used to construct the core 8-HQ ring system.[10]
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Strategic Halogenation: A Key to Functional Diversity

The hydroxyl group at position 8 is a powerful ortho-, para-director, making positions 5 and 7
highly susceptible to electrophilic substitution. This reactivity is the cornerstone of synthesizing
a library of halogenated derivatives.

Causality Behind Experimental Choices: Direct halogenation can sometimes lead to mixtures of
5,7-dihalogenated products. To achieve selectivity, a common strategy involves the use of a
protecting group on the hydroxyl function, such as an acetyl or tosyl group.[7][11] This
moderates the ring's activation and can sterically hinder one position over the other.
Furthermore, the choice of halogenating agent and solvent system is critical for controlling the
reaction's regioselectivity and yield. For instance, N-iodosuccinimide (NIS) is a milder iodinating
agent compared to elemental iodine, often providing cleaner reactions.

Experimental Protocol: Synthesis of 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)

This protocol illustrates a common industrial "one-pot" approach where the hydroxyl group is
first protected, followed by sequential halogenation.[12]

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://scispace.com/pdf/8-hydroxyquinoline-and-its-derivatives-synthesis-and-2besv6qvt1.pdf
https://www.researchgate.net/publication/230040201_Synthesis_of_8-Hydroxyquinolines_with_Amino_and_Thioalkyl_Functionalities_at_Position_4
https://patents.google.com/patent/CN113292492A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Acylation (Protection)

(B-Hydroxyquinoline (Acetic Anhydride)

Reflu

v Step 2: C5-Chlorination

(Quinolin-B-yI acetate) (Dichlorohydantoin) (Phase Transfer Catalysa

Water Solvent

Step 3: Hydrolysis & C7-Iodination

v

vy
N

G-Chloroquinolin-&yl acetate) Godinating Agent (e.g., ICI))

Hydrolysis & lodinatign

A4 Y
(S-ChIoro-7-iodo-8-hydroxyquino|ine)

Click to download full resolution via product page
Caption: Workflow for the one-pot synthesis of Clioquinol.
Step-by-Step Methodology:

» Acylation: 8-Hydroxyquinoline (1.0 eq) is refluxed with acetic anhydride (excess) in a suitable
solvent like glacial acetic acid for several hours. The reaction is monitored by TLC. Upon
completion, the solvent is removed under reduced pressure to yield quinolin-8-yl acetate.[12]

o C5-Chlorination: The crude quinolin-8-yl acetate is suspended in water. A phase transfer
catalyst (e.g., a quaternary ammonium salt) is added, followed by the portion-wise addition of
a chlorinating agent like dichlorohydantoin (0.5-0.7 eq). The reaction is stirred at 25-50°C for
1-12 hours.[12] This step selectively installs a chlorine atom at the C5 position.
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» Hydrolysis and C7-lodination: Without isolating the intermediate, the reaction mixture is then
treated with an iodinating agent. The conditions facilitate the hydrolysis of the acetate
protecting group and the simultaneous iodination at the C7 position to yield the final product.
[12]

o Workup and Purification: The final product precipitates from the agueous solution and can be
collected by filtration, washed, and recrystallized to achieve high purity.

This self-validating system ensures high yields by protecting the hydroxyl group, directing the
first halogenation, and then proceeding to the final product in a streamlined process.[12]

Mechanism of Action and Biological Significance

The pharmacological effects of 8-HQ and its derivatives are often intrinsically linked to their
ability to function as potent chelators of divalent metal ions, such as iron (Fe2*), copper (Cu?*),
and zinc (Zn2*).[5][7]

The Chelation Hypothesis: Many critical biological processes, including DNA synthesis and
cellular respiration, are catalyzed by metalloenzymes. By chelating the metal cofactors
essential for these enzymes, 8-HQ derivatives can effectively inhibit their function. This
mechanism is a primary driver of their antimicrobial and anticancer activities. For instance,
depriving bacteria of essential iron can halt their replication.[7] In cancer cells, disrupting
copper homeostasis can induce oxidative stress and trigger apoptosis.[5]
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Caption: Metal chelation mechanism of 8-Hydroxyquinoline derivatives.
Structure-Activity Relationship (SAR):

« Halogenation: The introduction of halogens at the C5 and C7 positions generally increases
the lipophilicity of the molecule, enhancing its ability to cross cell membranes.[13] The
electron-withdrawing nature of halogens can also influence the pKa of the hydroxyl group,
affecting the stability of the resulting metal complex.

o Substitution Pattern: The specific halogen and its position matter. For instance, 5-chloro-7-
iodo-8-hydroxyquinoline (Clioguinol) has demonstrated potent antifungal and antibacterial
properties.[13]

o Other Substituents: Adding other functional groups to the ring can further refine activity. For
example, derivatives with sulfonamide groups have been explored for their antibacterial
effects.[14]

Applications in Research and Drug Development
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The versatile 8-HQ scaffold has been successfully applied across multiple therapeutic areas.
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. Application & Example
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Conclusion

The 8-Hydroxyquinoline scaffold, particularly when functionalized with halogens, represents a
remarkably fruitful platform for medicinal chemistry and drug development. Its proven
mechanism of action via metal chelation, coupled with its synthetic accessibility, allows for the
rational design of potent and selective therapeutic agents. While the specific compound 8-
lodoquinolin-3-ol remains largely unexplored, the principles and methodologies detailed for
the 8-HQ class provide a robust framework for future investigation into this and other novel
guinoline derivatives. The continued exploration of structure-activity relationships within this
compound class holds significant promise for addressing unmet needs in oncology, infectious
diseases, and neurology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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